Cas no 2549054-97-7 (4-{[1-(3-chloro-4-methoxybenzenesulfonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide)

• Product Name: 4-{[1-(3-chloro-4-methoxybenzenesulfonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide
• CAS No: 2549054-97-7
• MF: C₁₆H₁₆ClN₃O₅S
• MW: 397.833341598511
• CID: 5314825
• PubChem ID: 154583911
• Update Time: 2025-11-07

4-{[1-(3-chloro-4-methoxybenzenesulfonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040717861
• 4-{[1-(3-chloro-4-methoxybenzenesulfonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide
• 2549054-97-7
• F6709-5218
• 4-[[1-[(3-Chloro-4-methoxyphenyl)sulfonyl]-3-azetidinyl]oxy]-2-pyridinecarboxamide

• Inchi： 1S/C16H16ClN3O5S/c1-24-15-3-2-12(7-13(15)17)26(22,23)20-8-11(9-20)25-10-4-5-19-14(6-10)16(18)21/h2-7,11H,8-9H2,1H3,(H2,18,21)
• InChI Key： HWXHUFUXHQQCMG-UHFFFAOYSA-N
• SMILES： C1(C(N)=O)=NC=CC(OC2CN(S(C3=CC=C(OC)C(Cl)=C3)(=O)=O)C2)=C1

Computed Properties

• Exact Mass: 397.0499195g/mol
• Monoisotopic Mass: 397.0499195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.491±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 619.8±65.0 °C(Predicted)
• pka: 14.79±0.50(Predicted)

Additional information on 4-{[1-(3-chloro-4-methoxybenzenesulfonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide

Research Briefing on 4-{[1-(3-chloro-4-methoxybenzenesulfonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide (CAS: 2549054-97-7)

The compound 4-{[1-(3-chloro-4-methoxybenzenesulfonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide (CAS: 2549054-97-7) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties and potential therapeutic applications. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the significance of 4-{[1-(3-chloro-4-methoxybenzenesulfonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide as a potent inhibitor of specific enzymatic pathways. Its molecular structure, which includes a sulfonylazetidine moiety linked to a pyridine-carboxamide scaffold, enables it to interact with high affinity to target proteins involved in inflammatory and proliferative diseases. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the binding modes of this compound, revealing key interactions with active sites of target enzymes.

In preclinical studies, 4-{[1-(3-chloro-4-methoxybenzenesulfonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide demonstrated significant efficacy in modulating disease-relevant pathways. For instance, in models of autoimmune disorders, the compound exhibited robust anti-inflammatory activity by selectively inhibiting the production of pro-inflammatory cytokines. Additionally, its potential as an anticancer agent has been explored, with findings suggesting that it can induce apoptosis in certain cancer cell lines while sparing normal cells, indicating a favorable therapeutic window.

The synthesis of 4-{[1-(3-chloro-4-methoxybenzenesulfonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide has been optimized to improve yield and purity, with recent reports detailing novel synthetic routes that enhance scalability. These advancements are critical for facilitating further preclinical and clinical development. Moreover, pharmacokinetic studies have provided insights into the compound's bioavailability, metabolism, and excretion profiles, which are essential for designing effective dosing regimens.

Despite these promising findings, challenges remain in the development of 4-{[1-(3-chloro-4-methoxybenzenesulfonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide as a therapeutic agent. Issues such as potential off-target effects and the need for improved formulation strategies are areas of active investigation. Ongoing research aims to address these limitations through structural modifications and the development of targeted delivery systems.

In conclusion, 4-{[1-(3-chloro-4-methoxybenzenesulfonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide represents a compelling example of how rational drug design can yield molecules with significant therapeutic potential. The latest research underscores its versatility and efficacy in modulating key biological pathways, paving the way for its potential application in treating a range of diseases. Future studies will be crucial in translating these preclinical findings into clinical benefits, ultimately contributing to the advancement of chemical biology and medicinal chemistry.